Cas no 503821-98-5 (Benzoic acid, 3-bromo-4-fluoro-2-methyl-)

• Product Name: Benzoic acid, 3-bromo-4-fluoro-2-methyl-
• CAS No: 503821-98-5
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD23712111
• CID: 4009384
• PubChem ID: 52911056
• Update Time: 2025-04-22

Benzoic acid, 3-bromo-4-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-4-fluoro-2-methyl-
• 3-BROMO-4-FLUORO-2-METHYLBENZOIC ACID
• 503821-98-5
• MFCD23712111
• SCHEMBL4495727
• DB-204315
• AT21197

• MDL： MFCD23712111
• Inchi： 1S/C8H6BrFO2/c1-4-5(8(11)12)2-3-6(10)7(4)9/h2-3H,1H3,(H,11,12)
• InChI Key： WNNAZWLZSGEOGX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C(Br)=C1C

Computed Properties

• Exact Mass: 231.95352Da
• Monoisotopic Mass: 231.95352Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų